![molecular formula C9H8BrNO2S B3126255 ethyl 3-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate CAS No. 332099-35-1](/img/structure/B3126255.png)
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[NH:10][C:9]2[C:11]([Br:14])=[CH:12][S:13][C:8]=2[CH:7]=1)=[O:5])C.O[Li].O>>[Br:14][C:11]1[C:9]2[NH:10][C:6]([C:4]([OH:5])=[O:3])=[CH:7][C:8]=2[S:13][CH:12]=1 |f:1.2|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(=O)C1=CC2=C(N1)C(=CS2)Br
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O[Li].O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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room temperature overnight
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Duration
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8 (± 8) h
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Type
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CUSTOM
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Details
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at 50° C.
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Type
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CUSTOM
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Details
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overnight
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Duration
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8 (± 8) h
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Type
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EXTRACTION
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Details
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acidified aqueous phase extracted with ethyl acetate
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Type
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DRY_WITH_MATERIAL
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Details
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combined organic phases dried over MgSO4
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Type
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CONCENTRATION
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Details
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concentrated)
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Name
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Type
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Smiles
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BrC1=CSC2=C1NC(=C2)C(=O)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
